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An In-depth Technical Guide to the Amphoteric Nature of Anthranilic Acid

Introduction
Anthranilic acid, systematically known as 2-aminobenzoic acid, is an aromatic organic

compound with the chemical formula C₇H₇NO₂.[1][2] It consists of a benzene ring substituted

with a carboxylic acid group and an amino group in the ortho position.[1][2] This unique

structural arrangement of an acidic and a basic functional group on the same molecule confers

upon it the property of amphoterism, the ability to act as both an acid and a base.[1][3] This

dual chemical nature is central to its reactivity and its wide-ranging applications, particularly as

a versatile precursor in the synthesis of pharmaceuticals, dyes, and fragrances.[4][5][6]

This guide provides a comprehensive technical exploration of the amphoteric nature of

anthranilic acid, designed for researchers, scientists, and professionals in drug development.

It will delve into the fundamental principles governing its acidic and basic properties, present

experimental methodologies for their characterization, and discuss the profound implications of

this amphoterism in practical applications.

Physicochemical Properties of Anthranilic Acid
The physical and chemical properties of anthranilic acid are a direct consequence of its

molecular structure. It typically appears as a white to pale-yellow crystalline powder with a

sweetish taste.[7] Its solubility is influenced by the pH of the medium, a characteristic feature of

amphoteric compounds.[8]
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Property Value

Molecular Formula C₇H₇NO₂

Molar Mass 137.14 g/mol [7][9]

Melting Point 146–148 °C[1][9]

Boiling Point 200 °C (sublimes)[3][9]

Density 1.412 g/cm³[1][3]

Water Solubility 5.7 g/L (25 °C)[5]

The Dual Personality: Acidic and Basic Character of
Anthranilic Acid
The presence of both a carboxylic acid (-COOH) group and an amino (-NH₂) group allows

anthranilic acid to exhibit a fascinating dual chemical personality.[1][10]

As an Acid
The carboxylic acid group is responsible for the acidic nature of anthranilic acid. It can donate

a proton (H⁺) to a base. In an aqueous solution, it establishes an equilibrium, forming the

anthranilate anion. The acid dissociation constant (pKa) for this equilibrium is a measure of its

acidic strength. Due to the electron-donating effect of the amino group, anthranilic acid is a

weaker acid than benzoic acid (pKa 4.20).[10][11]

Reaction with a Base: When a strong base such as sodium hydroxide (NaOH) is added to a

solution of anthranilic acid, the carboxylic acid group is deprotonated, forming sodium

anthranilate and water.

As a Base
The amino group, with its lone pair of electrons on the nitrogen atom, confers basic properties

to the molecule. It can accept a proton from an acid. The pKa of the conjugate acid (the

protonated amino group) indicates the strength of its basicity. The electron-withdrawing effect

of the carboxy group makes anthranilic acid a much weaker base than aniline (pKa 4.61).[10]

[11]
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Reaction with an Acid: In the presence of a strong acid like hydrochloric acid (HCl), the amino

group is protonated, forming the 2-carboxyanilinium cation.

The Zwitterion
In the solid state and in aqueous solutions near its isoelectric point, anthranilic acid exists

predominantly as a zwitterion.[1][12] A zwitterion is a molecule that has both a positive and a

negative formal charge, resulting in an overall neutral molecule. In the case of anthranilic
acid, the carboxylic acid group donates its proton to the amino group, forming a carboxylate

anion and an ammonium cation within the same molecule.

The following diagram illustrates the different forms of anthranilic acid in equilibrium in an

aqueous solution, depending on the pH.

Caption: Equilibrium states of anthranilic acid in aqueous solution.

pKa Values of Anthranilic Acid

The pKa values quantify the acidic and basic strengths of the functional groups in anthranilic
acid.

Functional Group pKa Value (in H₂O) Reference

Carboxylic acid (-COOH) ~2.17 [1][3]

Protonated amino (-NH₃⁺) ~4.85 [1][3]

Experimental Determination of Amphoterism:
Potentiometric Titration
Potentiometric titration is a highly accurate method for determining the pKa values of an

amphoteric compound like anthranilic acid.[13] This technique involves monitoring the pH of a

solution of the analyte as a titrant of known concentration is incrementally added. The resulting

titration curve of pH versus the volume of titrant added reveals the equivalence points and pKa

values.[14]

Experimental Protocol
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Materials and Reagents:

Anthranilic acid (high purity)

Standardized 0.1 M Hydrochloric acid (HCl) solution

Standardized 0.1 M Sodium hydroxide (NaOH) solution

Deionized water

pH meter with a combination glass electrode

Magnetic stirrer and stir bar

Burette (50 mL)

Beaker (250 mL)

Volumetric flasks and pipettes

Procedure:

Preparation of the Analyte Solution: Accurately weigh a known amount of anthranilic acid
(e.g., 0.5 g) and dissolve it in a known volume of deionized water (e.g., 100 mL) in a beaker.

Titration with Strong Acid:

Calibrate the pH meter using standard buffer solutions.

Immerse the pH electrode and a magnetic stir bar in the anthranilic acid solution.

Fill a clean burette with the standardized 0.1 M HCl solution.

Record the initial pH of the anthranilic acid solution.

Add the HCl solution in small increments (e.g., 0.5-1.0 mL), recording the pH after each

addition.

Continue the titration until the pH drops significantly and then stabilizes.
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Titration with Strong Base:

Prepare a fresh solution of anthranilic acid as in step 1.

Fill a clean burette with the standardized 0.1 M NaOH solution.

Record the initial pH.

Add the NaOH solution in small increments, recording the pH after each addition.

Continue the titration until the pH rises significantly and then stabilizes.

Data Analysis and Interpretation:

Plot two titration curves: pH vs. volume of HCl added and pH vs. volume of NaOH added.

Determine the equivalence points from the points of inflection on the curves.

The pKa of the protonated amino group can be determined from the pH at the half-

equivalence point of the titration with NaOH.

The pKa of the carboxylic acid group can be determined from the pH at the half-equivalence

point of the titration with HCl.
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Caption: Workflow for potentiometric titration of anthranilic acid.
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Implications of Amphoterism in Drug Development
and Synthesis
The amphoteric nature of anthranilic acid is a key factor in its widespread use in the

pharmaceutical industry.[4][15]

Solubility and Bioavailability: The ability of anthranilic acid derivatives to exist in different

ionization states depending on the pH of the environment is crucial for their solubility and

absorption in the body. For instance, the solubility in the gastrointestinal tract can be

modulated, which in turn affects the drug's bioavailability.

Versatile Synthetic Precursor: Anthranilic acid is a valuable building block for a wide range

of pharmaceuticals.[16] Its amphoterism allows for selective reactions at either the amino or

the carboxylic acid group. For example, the amino group can be acylated or diazotized, while

the carboxylic acid group can be esterified or converted to an amide. This versatility is

exploited in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like mefenamic

acid, diuretics such as furosemide, and various other bioactive compounds.[2][4][17]

Drug Formulation: The pH-dependent solubility and charge of drugs derived from anthranilic
acid are important considerations in drug formulation. Understanding the pKa values helps

in designing stable formulations and ensuring the drug remains in its most effective form.

Conclusion
The amphoteric nature of anthranilic acid, arising from the presence of both a carboxylic acid

and an amino group, is a fundamental aspect of its chemistry. This dual functionality not only

defines its reactivity but also underpins its significance as a versatile precursor in organic

synthesis, particularly in the development of a diverse array of pharmaceutical agents. A

thorough understanding of its acidic and basic properties, characterized by its pKa values, is

essential for researchers and scientists working to harness the full potential of this important

molecule in drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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